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Introduction
Casein hydrolysate, a complex mixture of peptides and amino acids derived from the

enzymatic or acidic digestion of casein, is a valuable supplement in mammalian cell culture.[1]

It serves as a rich source of nitrogen, essential amino acids, and other critical nutrients,

promoting robust cell growth and enhancing the production of recombinant proteins and

monoclonal antibodies.[1] The use of casein hydrolysate is particularly beneficial in serum-

free and chemically defined media, where it can improve cell viability, extend culture duration,

and increase product titers.[2] This document provides detailed application notes, experimental

protocols, and an overview of the signaling pathways influenced by casein hydrolysate to

guide its effective use in mammalian cell culture.

Applications and Benefits
Casein hydrolysate is widely used in the biopharmaceutical industry to enhance the

performance of various mammalian cell lines, including Chinese Hamster Ovary (CHO) and

hybridoma cells. Its primary applications and benefits include:

Enhanced Cell Growth and Viability: The rich nutrient composition of casein hydrolysate
supports higher viable cell densities and prolongs cell viability in batch and fed-batch

cultures.[2]
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Increased Protein Production: Supplementation with casein hydrolysate has been shown to

significantly boost the specific productivity and final titer of recombinant proteins and

monoclonal antibodies.[1][2]

Serum Reduction and Elimination: Casein hydrolysate can be used as a supplement to

reduce or replace fetal bovine serum (FBS) in cell culture media, thereby minimizing

variability, reducing costs, and mitigating the risk of contamination.

Protection Against Apoptosis: Bioactive peptides within casein hydrolysate can exert anti-

apoptotic effects, protecting cells from programmed cell death induced by various culture

stresses.[3]

Improved Metabolic Efficiency: The presence of readily available amino acids and peptides

can lead to more efficient nutrient utilization and reduced accumulation of toxic byproducts

like lactate.[4]

Data Presentation
The following tables summarize the typical effects of casein hydrolysate supplementation on

CHO cell culture performance. The data is a composite representation from multiple studies to

illustrate the general trends observed.

Table 1: Effect of Casein Hydrolysate Concentration on CHO Cell Growth and Viability in

Batch Culture

Casein Hydrolysate Conc.
(g/L)

Peak Viable Cell Density (x
10^6 cells/mL)

Viability on Day 7 (%)

0 (Control) 1.5 26.8

1 2.15 42.4

2 1.71 -

4 3.6 >90 (Day 5)

6
Maximum density observed,

then decreased
-
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Note: Data compiled from multiple sources to show representative trends.[5][6]

Table 2: Impact of Hydrolysate Supplementation on Monoclonal Antibody (mAb) Titer in Fed-

Batch Culture

Supplement
Peak Viable Cell
Density (x 10^6
cells/mL)

Final mAb Titer
(g/L)

Fold Increase in
Titer

Control (No

Hydrolysate)
~15 ~5.0 -

Yeast Hydrolysate (1

g/L) + Polypeptone (4

g/L)

~2.5 (in bioreactor) 0.22 (in flask) 1.8

Cottonseed

Hydrolysate (4 g/L)
~3.6 Increased by 200% 2.0

Chemically Defined

Feed with Plant-

Derived Hydrolysates

>20 13 2.6

Note: This table includes data from various hydrolysates to illustrate the general positive effect

on titer.[1]

Experimental Protocols
Protocol 1: Preparation of Casein Hydrolysate Stock
Solution
This protocol describes the preparation of a sterile stock solution of casein hydrolysate for

addition to cell culture media.

Materials:

Casein hydrolysate powder

1X Phosphate-Buffered Saline (PBS), pH 7.4
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1N Sodium Hydroxide (NaOH)

1M Hydrochloric Acid (HCl)

Stir plate and stir bar

Sterile filter unit (0.22 µm pore size)

Sterile storage bottles

Procedure:

Weigh the desired amount of casein hydrolysate powder.

In a sterile beaker, add the casein hydrolysate powder to 1X PBS. A common stock solution

concentration is 100 g/L.

Place the beaker on a stir plate and begin stirring.

Gently heat the solution to approximately 60°C.

Add a few drops of 1N NaOH to aid in dissolution. Casein is more soluble at a slightly

alkaline pH.

Continue stirring for 10-15 minutes until the casein hydrolysate is completely dissolved.

Allow the solution to cool to room temperature.

Adjust the pH of the solution back to 7.4 using 1M HCl.

Sterilize the casein hydrolysate stock solution by passing it through a 0.22 µm sterile filter.

Aliquot the sterile stock solution into sterile storage bottles.

Store the stock solution at 2-8°C.

Protocol 2: Sequential Adaptation of CHO Cells to
Casein Hydrolysate Supplemented Medium
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This protocol outlines a gradual adaptation process for transitioning CHO cells from a standard

serum-free medium to a medium supplemented with casein hydrolysate.

Materials:

CHO cells in suspension culture

Standard serum-free CHO medium (Original Medium)

Serum-free CHO medium supplemented with the desired concentration of casein
hydrolysate (Target Medium)

Shake flasks or other suitable culture vessels

CO2 incubator

Procedure:

Initial Culture: Start with a healthy culture of CHO cells in the Original Medium with a viability

of >95%.

Passage 1 (75% Original: 25% Target): At the next subculture, seed the cells into a mixture

of 75% Original Medium and 25% Target Medium.

Subsequent Passages: Continue to subculture the cells every 3-4 days. At each passage,

increase the proportion of the Target Medium as outlined in the table below. Monitor cell

viability and growth at each step.

Passage Number % Original Medium % Target Medium
Minimum Viability
to Proceed

1 75% 25% >90%

2 50% 50% >90%

3 25% 75% >90%

4 0% 100% >90%

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b15572845?utm_src=pdf-body
https://www.benchchem.com/product/b15572845?utm_src=pdf-body
https://www.benchchem.com/product/b15572845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting: If cell viability drops below 90% at any stage, maintain the cells at the

current medium ratio for an additional 1-2 passages before proceeding to the next step.[1] If

viability continues to be low, consider adding an intermediate adaptation step (e.g., 90%

Original: 10% Target).[1]

Full Adaptation: Once the cells are successfully cultured in 100% Target Medium with high

viability for at least three passages, they are considered fully adapted.

Protocol 3: Fed-Batch Culture of CHO Cells Using
Casein Hydrolysate Supplementation
This protocol provides a general framework for a fed-batch culture process using casein
hydrolysate as part of the feed strategy to enhance monoclonal antibody production.

Materials:

Adapted CHO cells producing a monoclonal antibody

Basal CHO medium

Concentrated feed medium containing casein hydrolysate, amino acids, and glucose

Shake flasks or bioreactor

CO2 incubator or bioreactor control unit

Procedure:

Inoculation: Inoculate the shake flasks or bioreactor with the adapted CHO cells at a seeding

density of 0.3-0.5 x 10^6 viable cells/mL in the basal medium.

Batch Phase: Culture the cells in batch mode until the viable cell density reaches

approximately 2-3 x 10^6 cells/mL. This typically takes 2-3 days.

Fed-Batch Phase:

Begin feeding on day 3 or when the glucose level drops below a predetermined setpoint

(e.g., 2 g/L).
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Add a bolus of the concentrated feed medium containing casein hydrolysate daily. The

volume of the feed can be a fixed percentage of the initial culture volume (e.g., 3-5% per

day) or adjusted based on daily cell density and nutrient consumption.

Monitor viable cell density, viability, glucose, lactate, and product titer daily or every other

day.

Culture Monitoring and Control (for bioreactor):

Maintain the temperature at 37°C (a temperature shift to 33-35°C in the later stages of the

culture can sometimes improve productivity).

Control the pH at a setpoint of 6.9-7.2.

Maintain dissolved oxygen (DO) at 30-60% of air saturation.

Harvest: Continue the fed-batch culture for 12-18 days, or until cell viability drops

significantly (e.g., below 60%). Harvest the culture supernatant for downstream purification

of the monoclonal antibody.

Signaling Pathways and Mechanisms of Action
Casein hydrolysate contains a variety of bioactive peptides that can influence cellular

signaling pathways, leading to enhanced survival and productivity.

Anti-Apoptotic Signaling
Certain peptides derived from casein can inhibit apoptosis, or programmed cell death. This is

often achieved through the modulation of the Bcl-2 family of proteins, which are key regulators

of the intrinsic apoptotic pathway.
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Caption: Anti-apoptotic pathway influenced by casein peptides.
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NF-κB and MAPK Signaling Pathways
Bioactive peptides from casein can also modulate inflammatory responses through the NF-κB

and MAPK signaling pathways. This can be beneficial in reducing cellular stress.
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Caption: Modulation of NF-κB and MAPK pathways by casein peptides.
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Experimental Workflow
The following diagram illustrates a typical workflow for evaluating and implementing casein
hydrolysate in a CHO cell culture process for monoclonal antibody production.
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Caption: Workflow for using casein hydrolysate in CHO cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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